Cas no 2580207-56-1 (methyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2580207-56-1
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 5659814
• PubChem ID: 165886181
• Update Time: 2025-08-05

methyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729875
• 2580207-56-1
• methyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C9H9N5O2/c1-16-9(15)6-4-13-14(8(6)10)7-2-3-11-5-12-7/h2-5H,10H2,1H3
• InChI Key： BGPVRJCEBQPCGA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C2C=CN=CN=2)C=1N)=O

Computed Properties

• Exact Mass: 219.07562455g/mol
• Monoisotopic Mass: 219.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.9Ų